N-(3-methoxybenzyl)-4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)benzamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxybenzamide
• InChI: InChI=1S/C25H28N4O3/c1-18-10-14-29(15-11-18)23-25(27-13-12-26-23)32-21-8-6-20(7-9-21)24(30)28-17-19-4-3-5-22(16-19)31-2/h3-9,12-13,16,18H,10-11,14-15,17H2,1-2H3,(H,28,30)
• InChI Key: AOOMOSWJJAYVDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C25H28N4O3
• Molecular Weight: 432.5 g/mol

Description

N-(3-methoxybenzyl)-4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)benzamide, also known as MP-10 or 4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)-N-(3-methoxybenzyl)benzamide, is a compound that has gained attention in recent years due to its potential use in scientific research.

Scientific Research Applications

Enantioselective Synthesis and Chemical Properties

Research has focused on the synthesis of related compounds through enantioselective methods, highlighting the importance of N-methoxy-N-methylamide derivatives for the addition of Grignard reagents. For instance, the synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate demonstrates the utility of similar structural motifs in constructing complex chemical structures with potential pharmacological activities (Calvez, Chiaroni, & Langlois, 1998).

Phosphodiesterase Type 4 Inhibitors

Another significant area of research involves the evaluation of pyrazolo[1,5-a]-1,3,5-triazines as bioisosteric replacements for adenine derivatives, leading to the discovery of potent phosphodiesterase type 4 inhibitors. This research underscores the compound's potential role in developing new treatments for inflammatory diseases, such as inhibiting TNFalpha release from human mononuclear cells (Raboisson et al., 2003).

Antiproliferative Effects on Cancer Cells

Continuing work on antiproliferative agents has led to the synthesis of conformationally rigid analogs, such as phenylpyrazolodiazepin-7-ones, demonstrating competitive activities against melanoma and hematopoietic cell lines. These findings highlight the compound's relevance in cancer research, particularly in identifying new therapeutic agents against melanoma (Kim et al., 2011).

Antimicrobial Activities

Studies on 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives have revealed potent antibacterial and antifungal activities, suggesting the compound's utility in developing new antimicrobial agents. This research provides insights into structure-activity relationships that can guide the design of more effective therapeutic agents (Raju et al., 2010).